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Compound of Interest

Compound Name:
Fsh receptor-binding inhibitor

fragment(bi-10)

Cat. No.: B12400022 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The FSH receptor-binding inhibitor fragment (bi-10) is a potent, non-steroidal

peptide antagonist of the Follicle-Stimulating Hormone (FSH) receptor (FSHR).[1][2] It functions

by blocking the binding of FSH to its receptor, thereby altering FSH action at the cellular level.

[1][2] Proper handling, dissolution, and storage of this lyophilized peptide are critical to

preserving its structure, activity, and ensuring experimental reproducibility. These notes provide

detailed protocols and best practices for the effective use of bi-10 in a research setting.

Product Specifications and Physicochemical
Properties
The bi-10 peptide is a decapeptide with the following characteristics:
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Property Value Reference

Sequence

Thr-Glu-Asn-Leu-Glu-Pro-Asn-

Gly-Glu-Gly-NH2

(TENLEPNGEG-NH2)

[1][2]

Molecular Formula C42H67N13O19 [1][2]

Molecular Weight 1058.06 g/mol [1][2]

CAS Number 163973-98-6 [1][2]

Appearance White to off-white solid powder [1]

Purity
Typically >98% (Varies by

supplier)

Target FSH Receptor (FSHR) [1][2]

Dissolution Protocol
Due to its amino acid composition, bi-10 is a hydrophobic peptide that requires an organic

solvent for effective reconstitution. The recommended solvent is Dimethyl Sulfoxide (DMSO).

Solubility Data
Solvent Maximum Solubility Notes

DMSO 100 mg/mL (94.51 mM)
Sonication is recommended to

aid dissolution.[2]

Water / PBS Insoluble or poorly soluble
Not recommended for creating

stock solutions.

Reconstitution of Lyophilized Peptide
This protocol details the steps to create a high-concentration stock solution.

Materials:

Vial of lyophilized bi-10
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High-purity DMSO

Sterile, calibrated micropipettes and tips

Vortex mixer

Bath sonicator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized bi-10 to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can degrade the peptide.[3]

Solvent Calculation: Determine the required volume of DMSO to achieve the desired stock

concentration. For example, to create a 10 mM stock solution from 1 mg of bi-10:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 1058.06 g/mol )) * 1,000,000 = 94.5 µL

Solvent Addition: Using a sterile pipette, carefully add the calculated volume of DMSO to the

vial. Dispense the solvent slowly down the side of the vial, avoiding squirting it directly onto

the peptide powder.[4]

Dissolution: Gently swirl the vial to mix.[4] For complete dissolution, sonicate the vial in a

water bath for 5-10 minutes.[2]

Visual Inspection: After sonication, visually inspect the solution to ensure it is clear and free

of any particulate matter. A clear solution indicates the peptide is fully dissolved.[5]

Aliquot and Store: Proceed immediately to the storage protocol (Section 3) to prepare

aliquots for long-term use.

Storage and Stability
Proper storage is crucial to prevent degradation and maintain the biological activity of bi-10.
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Recommended Storage Conditions
Form Temperature Duration Notes

Lyophilized Powder -80°C 2 years

Store sealed and

protected from

moisture.[1][2]

-20°C 1 year

Store sealed and

protected from

moisture.[1][2]

Stock Solution (in

DMSO)
-80°C 6 months

Aliquot to avoid

freeze-thaw cycles.

Store in tightly sealed

vials.[1][2]

-20°C 1 month

Aliquot to avoid

freeze-thaw cycles.

Store in tightly sealed

vials.[1][2]

Best Practices for Storage
Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade peptides.[6] It is

critical to aliquot the stock solution into single-use volumes before freezing.

Protect from Moisture: Lyophilized peptides are hygroscopic. Always ensure vials are tightly

sealed and have equilibrated to room temperature before opening.

Use Appropriate Vials: Use low-protein-binding polypropylene or glass vials for storing

peptide solutions to minimize loss due to surface adsorption.

Experimental Protocols
Preparation of Working Solutions
Most biological assays are performed in aqueous buffers. The DMSO stock solution must be

diluted to a final working concentration where the DMSO percentage is low enough to not affect

the experimental system (typically <0.5%).
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Procedure:

Retrieve a single-use aliquot of the bi-10 DMSO stock solution from the freezer.

Thaw the aliquot completely at room temperature.

Perform a serial dilution of the stock solution into your desired sterile aqueous assay buffer

(e.g., PBS, DMEM, or specific cell culture media) to achieve the final working concentration.

Briefly vortex the final working solution to ensure homogeneity.

Use the freshly prepared working solution in your experiment immediately. Do not store

aqueous dilutions for extended periods.

Visualizations
Signaling Pathway
The bi-10 peptide acts as a competitive antagonist at the FSH receptor, preventing the initiation

of the downstream signaling cascade.
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Caption: FSHR signaling pathway and the inhibitory action of bi-10.

Experimental Workflow
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The following workflow outlines the process from receiving the lyophilized peptide to its use in

an experiment.

Receive Lyophilized
bi-10 Peptide

Store Powder
-20°C (1 yr) or -80°C (2 yrs)

Upon Receipt

Equilibrate Vial
to Room Temp

Before Use

Reconstitute in DMSO
(e.g., 10 mM stock) with Sonication

Confirm Complete
Dissolution

Particulates
Present

Aliquot Stock Solution
into Single-Use Vials

Clear Solution

Store Stock Aliquots
-20°C (1 mo) or -80°C (6 mos)

Prepare Working Solution
in Aqueous Buffer

For Experiment

Use Immediately
in Experiment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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